Cas no 865203-78-7 (Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-)
865203-78-7 structure
Product Name:Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
CAS No:865203-78-7
MF:C13H18N2O
MW:218.294823169708
CID:718769
PubChem ID:18525909
Update Time:2025-04-19
Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-
- 2-(4-Methyl-1,4-diazepan-1-yl)benzaldehyde
- 2-(4-Methylperhydro-1,4-diazepin-1-yl)benzaldehyde
- MFCD09025903
- 865203-78-7
- SCHEMBL1737649
- DTXSID50594661
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- Inchi: 1S/C13H18N2O/c1-14-7-4-8-15(10-9-14)13-6-3-2-5-12(13)11-16/h2-3,5-6,11H,4,7-10H2,1H3
- InChI Key: IWGWGWJWXSGXKV-UHFFFAOYSA-N
- SMILES: O=CC1C=CC=CC=1N1CCN(C)CCC1
Computed Properties
- Exact Mass: 218.141913202g/mol
- Monoisotopic Mass: 218.141913202g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 23.6Ų
Experimental Properties
- Density: 1.079
- Boiling Point: 348.2°C at 760 mmHg
- Flash Point: 147.7°C
- Refractive Index: 1.567
Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)- Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
865203-78-7 (Benzaldehyde,2-(hexahydro-4-methyl-1H-1,4-diazepin-1-yl)-) Related Products
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